Cyclopentyl-phenyl-acetyl chloride
Cat. No. B2822467
M. Wt: 222.71
InChI Key: OSGGRLYAWNSAGG-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US07138529B2
Procedure details
To a stirred solution of α-phenylcyclopentaneacetic acid (422 mg; 2.0 mmol) and a catalytic amount of dry dimethylformamide (ca. 20 uL) in 5 mL of dry methylene chloride under nitrogen at room temperature was added oxalyl chloride (1.5 mL of 2.0 M solution in methylene chloride) dropwise. After 45 minutes, the mixture was concentrated in vacuo to give crude α-phenylcyclopentaneacetyl chloride which was used immediately for Step 2.
Identifiers
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REACTION_CXSMILES
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[C:1]1([CH:7]([CH:11]2[CH2:15][CH2:14][CH2:13][CH2:12]2)[C:8](O)=[O:9])[CH:6]=[CH:5][CH:4]=[CH:3][CH:2]=1.CN(C)C=O.C(Cl)(=O)C([Cl:24])=O>C(Cl)Cl>[C:1]1([CH:7]([CH:11]2[CH2:15][CH2:14][CH2:13][CH2:12]2)[C:8]([Cl:24])=[O:9])[CH:6]=[CH:5][CH:4]=[CH:3][CH:2]=1
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Inputs
Step One
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Name
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Quantity
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422 mg
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Type
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reactant
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Smiles
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C1(=CC=CC=C1)C(C(=O)O)C1CCCC1
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Name
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Quantity
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20 μL
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Type
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reactant
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Smiles
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CN(C=O)C
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Name
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Quantity
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1.5 mL
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Type
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reactant
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Smiles
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C(C(=O)Cl)(=O)Cl
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Name
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Quantity
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5 mL
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Type
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solvent
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Smiles
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C(Cl)Cl
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Conditions
Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
CONCENTRATION
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Type
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CONCENTRATION
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Details
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the mixture was concentrated in vacuo
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Outcomes
Product
Details
Reaction Time |
45 min |
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Name
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Type
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product
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Smiles
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C1(=CC=CC=C1)C(C(=O)Cl)C1CCCC1
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
